Cas no 2138284-78-1 (1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylethan-1-ol)

• Product Name: 1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylethan-1-ol
• CAS No: 2138284-78-1
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 6148083
• PubChem ID: 165718336
• Update Time: 2025-07-01

1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylethan-1-ol
• 1-[2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-yl]ethan-1-ol
• 2138284-78-1
• EN300-1115102

• Inchi： 1S/C11H13N3O3S/c1-8(15)9-3-4-12-11(5-9)14-7-10(6-13-14)18(2,16)17/h3-8,15H,1-2H3
• InChI Key： REIOGQUERDTBSX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=C(C=CN=1)C(C)O)(=O)=O

Computed Properties

• Exact Mass: 267.06776246g/mol
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.5Ų

Additional information on 1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylethan-1-ol

1-2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Pyridin-4-Ylethan-1-Ol: A Comprehensive Overview

The compound 1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-y-lethan-1-ol (CAS No. 2138284-78-1) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound, characterized by its unique chemical structure, has garnered attention due to its versatile applications and promising biological activities. Recent advancements in synthetic chemistry and computational modeling have further enhanced our understanding of its properties and potential uses.

Chemical Structure and Synthesis

The molecular structure of 1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-y-lethan-1-ol is defined by a pyridine ring substituted with a methanesulfonyl group at the 4-position and a hydroxymethyl group at the 2-position. The presence of the pyrazole moiety introduces additional functional diversity, making this compound a valuable building block for drug design. Recent studies have focused on optimizing the synthesis of this compound through efficient catalytic processes, reducing production costs while maintaining high purity levels.

Biological Activity and Pharmacological Potential

Emerging research highlights the biological activity of 1-2-(4-methanesulfonyl-1H-pyrazol-1-y-l)pyridin-4-y-lethan-1-Ol, particularly in the context of its antitumor properties. Preclinical studies suggest that this compound exhibits selective cytotoxicity against various cancer cell lines, potentially through modulation of key signaling pathways such as MAPK/ERK and PI3K/AKT. Additionally, its ability to inhibit inflammatory mediators makes it a promising candidate for treating chronic inflammatory diseases.

Applications in Drug Development

The compound's pharmacokinetic profile has been extensively studied, revealing favorable absorption and bioavailability characteristics. This makes it an attractive lead molecule for developing novel therapeutics targeting cancer, inflammation, and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its progression through preclinical trials, with early results showing encouraging efficacy and safety profiles.

Environmental Impact and Sustainability

In line with growing concerns over environmental sustainability, recent research has explored eco-friendly synthesis routes for 1-OH-pyridine derivatives, including the use of biodegradable catalysts and solvent systems. These advancements not only reduce the ecological footprint of production but also align with global initiatives promoting green chemistry principles.

Future Directions and Research Opportunities

As interest in pyrazole-containing compounds continues to grow, further investigations into their structural modifications and functionalization are expected to unlock new therapeutic applications. Researchers are also exploring the potential of combining this compound with other bioactive agents to enhance efficacy while minimizing adverse effects.